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Compound of Interest

Compound Name: Isopropylphenyl phosphate

Cat. No.: B8144935

Get Quote

Regulatory & Hazard Context (The "Why")
Regulatory Alert (TSCA Section 6(h)): As a researcher, you must be aware that

Isopropylphenyl phosphate (PIP 3:1) is a persistent, bioaccumulative, and toxic (PBT)

chemical strictly regulated under the U.S. EPA TSCA Section 6(h). Unlike standard reagents, its

processing and distribution are prohibited in the U.S. except for specific exemptions (e.g.,

aviation hydraulic fluids, lubricants).[1] Ensure your use case falls within a permitted exemption

before procurement.[2]

Toxicological Mechanism: PIP (3:1) is an organophosphate ester.[2] Its lipophilic nature allows

it to bypass the stratum corneum (outer skin layer) efficiently.[2] Once systemic, it poses two

primary threats:

Reproductive Toxicity: It is a suspected reproductive toxin (Category 2), capable of interfering

with fertility and fetal development.[2][3]

Neurotoxicity: Like many organophosphates, it has the potential to inhibit esterase enzymes.

[2] While less acutely toxic than nerve agents, chronic exposure is linked to specific target

organ toxicity (STOT-RE).[2]
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Risk Assessment & Hierarchy of Controls
Before donning PPE, you must implement engineering controls.[2] PPE is the last line of

defense, not the first.

Engineering Controls:

Primary: All open handling must occur within a certified chemical fume hood operating at 80-

100 fpm face velocity.[2]

Secondary: Use secondary containment trays (polypropylene or stainless steel) for all liquid

transfers to prevent benchtop contamination.[2]

Personal Protective Equipment (PPE) Matrix
The following recommendations are based on the chemical's lipophilicity and permeation

kinetics.
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PPE Category
Standard
Recommendation

Critical Technical Insight

Hand Protection

Inner: Laminate film (e.g.,

Silver Shield/Barrier)Outer: 5+

mil Nitrile

Why Nitrile Fails: Standard thin

nitrile gloves degrade rapidly

against organophosphates.[2]

The isopropyl groups increase

lipophilicity, accelerating

permeation.[2] Laminate film is

the only material providing >4-

hour breakthrough time.

Respiratory
P100 + Organic Vapor (OV)

Cartridge

Required only if working

outside a fume hood (e.g., spill

cleanup). N95s offer zero

protection against PIP 3:1

vapors.[2]

Eye/Face Chemical Splash Goggles

Safety glasses are insufficient.

[2] You need a sealed

environment to prevent vapor

absorption via the mucous

membranes of the eye.[2]

Body
Tyvek® or Poly-coated Lab

Coat

Cotton lab coats absorb and

hold the chemical against the

skin.[2] Use non-porous sleeve

covers for high-volume

handling.[2]

Detailed Glove Selection Logic
Do not rely on visual degradation.[2][4] Organophosphates can permeate gloves without

causing visible swelling.[2]

Routine Handling (Splash Risk Only): Double-gloving is mandatory.[2]

Inner Layer: 4 mil Nitrile (inspection layer).[2]
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Outer Layer: 5-8 mil Nitrile (sacrificial layer).[2]

Protocol: Change outer gloves every 15 minutes or immediately upon splash.[2]

High-Risk Handling (Immersion/Spill):

Material: EVOH/PE Laminate (e.g., Ansell Barrier™ or North Silver Shield™).[2]

Protocol: These gloves are loose-fitting.[2] Wear them as liners under heavy nitrile gloves

for dexterity.[2]

PPE Decision Logic Diagram

Start: Handling PIP (3:1)

Assess Exposure Risk

Low Risk
(Splash Potential)

High Risk
(Spill/Immersion)

Double Nitrile
(Change every 15 min)

Laminate (EVOH) Liner
+ Outer Nitrile

Is Fume Hood Available?

REQUIRED:
Full Face Respirator

(OV/P100)

No

Standard PPE Only

Yes
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Figure 1: Decision logic for selecting appropriate barrier protection based on exposure risk and

engineering controls.

Operational Protocol: Safe Weighing & Transfer
Objective: Prevent surface contamination and aerosolization.[2][4][5]

Preparation:

Place a disposable absorbent pad (plastic side down) in the fume hood.[2]

Pre-weigh your receiving vessel to avoid taring with the toxic agent inside the balance.[2]

Transfer:

Use positive displacement pipettes for viscous liquids like PIP (3:1) to prevent dripping.[2]

Critical Step: If using a syringe, never recap.[2] Discard the entire syringe/needle

assembly into the sharps container to avoid puncture risks.

Decontamination:

Wipe the exterior of the stock bottle with a Kimwipe dampened with Isopropanol (IPA)

before returning it to storage.

Discard the Kimwipe immediately into solid hazardous waste.[2]

Emergency Response & Disposal
Spill Response: PIP (3:1) is viscous and persistent.[2] It will not evaporate.

Isolate: Evacuate the immediate area.

Protect: Don Laminate gloves and respiratory protection (if outside hood).[2]

Contain: Use a sand or vermiculite dike.[2] Do not use combustible materials (sawdust).[2]
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Clean: Scoop material into a wide-mouth jar. Wash the surface with a detergent solution

(surfactant) followed by water.[2] Solvents alone may spread the oil.

Disposal (Strict Adherence Required):

Aquatic Toxicity: PIP (3:1) is classified as Very Toxic to Aquatic Life (H410).[2][3]

Prohibition: NEVER pour down the drain. Even trace amounts can trigger regulatory

violations.[2]

Waste Stream: Collect in containers marked "Toxic Organic Waste - Contains PIP (3:1)."[2]

Spill Workflow Diagram

Spill Detected 1. Evacuate & Ventilate 2. Don Enhanced PPE
(Laminate Gloves + Resp)

3. Containment
(Vermiculite/Sand)

4. Decontaminate
(Detergent + Water)

5. Hazardous Waste
(Tag: Marine Pollutant)

Click to download full resolution via product page

Figure 2: Sequential workflow for managing an Isopropylphenyl phosphate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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